Cas no 58236-70-7 (5-\u200bBromo-\u200b3-\u200bchloro-\u200b2-\u200bhydroxypyridine)

5-Bromo-3-chloro-2-hydroxypyridine is a halogenated pyridine derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its distinct molecular structure, featuring bromo and chloro substituents on the pyridine ring, enhances reactivity in cross-coupling reactions and other transformations. The hydroxyl group at the 2-position provides a versatile handle for further functionalization, making it valuable in the development of bioactive compounds. This compound is characterized by high purity and stability, ensuring consistent performance in synthetic applications. Its well-defined properties make it a preferred choice for researchers in medicinal chemistry and material science, particularly in the design of heterocyclic frameworks.

$5-\u200bBromo-\u200b3-\u200bchloro-\u200b2-\u200bhydroxypyridine structure$

58236-70-7 structure

Product Name:5-\u200bBromo-\u200b3-\u200bchloro-\u200b2-\u200bhydroxypyridine

CAS No:58236-70-7

MF:C₅H₃BrClNO

MW:208.440419435501

MDL:MFCD05662389

CID:57250

PubChem ID:19050009

Update Time:2025-06-08

5-\u200bBromo-\u200b3-\u200bchloro-\u200b2-\u200bhydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-3-chloropyridin-2-ol
- 5-Bromo-3-chloropyridin-2(1H)-one
- 5-Bromo-3-Chloro-2-Hydroxypyridine
- 5-Bromo-3-chloro-2-pyridinone
- 5-Bromo-3-chloro-2-pyridone
- 5-bromo-3-chloro-1H-pyridin-2-one
- 2(1H)-Pyridinone, 5-bromo-3-chloro-
- 5-bromo-3-chloro-1,2-dihydropyridin-2-one
- 5-Bromo-3-chloro-2-pyridinol
- 5-Bromo-2-hydroxy-3-chloropyridine
- PubChem1172
- KSC608A4R
- IPWYUROVLMVBGD-UHFFFAOYSA-N
- 5-bromo-3-chloro-2(1H)-pyridone
- A
- AKOS015892081
- SY024706
- 5-Bromo-3-chloro-2(1H)-pyridinone
- A831795
- SCHEMBL8876397
- 58236-70-7
- Z1269176244
- TS-02975
- AB05076
- CS-0019238
- SCHEMBL1853196
- FT-0687234
- MFCD05662389
- MFCD00234010
- AKOS015898458
- GS-6301
- AM62381
- EN300-206180
- DTXSID90973794
- 2-Hydroxy-3-Chloro-5-Bromopyridine
- AC-6682
- FT-0650479
- DB-003074
- 5-bromo-3-chloropyridin-2(1H)-one;5-Bromo-3-chloro-2-pyridinone
- DB-004561
- 5-\u200bBromo-\u200b3-\u200bchloro-\u200b2-\u200bhydroxypyridine
- MDL： MFCD05662389
- Inchi： 1S/C5H3BrClNO/c6-3-1-4(7)5(9)8-2-3/h1-2H,(H,8,9)
- InChI Key： IPWYUROVLMVBGD-UHFFFAOYSA-N
- SMILES： BrC1=CNC(C(=C1)Cl)=O

Computed Properties

Exact Mass: 206.90900
Monoisotopic Mass: 206.909
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.1
XLogP3: 1.5

Experimental Properties

Color/Form: White to Yellow Solid
Density: 15.386
Melting Point: 200-203°C
Boiling Point: 303.8℃ at 760 mmHg
Flash Point: 303.763 °C at 760 mmHg
Refractive Index: 1.642
PSA: 33.12000
LogP: 2.20310

5-\u200bBromo-\u200b3-\u200bchloro-\u200b2-\u200bhydroxypyridine Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

5-\u200bBromo-\u200b3-\u200bchloro-\u200b2-\u200bhydroxypyridine Pricemore >>

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Chemenu	CM120867-25g	5-Bromo-3-chloropyridin-2(1H)-one	58236-70-7	97%	25g	$258	2021-08-06
TRC	B683005-45mg	5-\u200bBromo-\u200b3-\u200bchloro-\u200b2-\u200bhydroxypyridine	58236-70-7		45mg	$ 69.00	2023-04-18
TRC	B683005-1g	5-\u200bBromo-\u200b3-\u200bchloro-\u200b2-\u200bhydroxypyridine	58236-70-7		1g	$ 87.00	2023-04-18
TRC	B683005-5g	5-\u200bBromo-\u200b3-\u200bchloro-\u200b2-\u200bhydroxypyridine	58236-70-7		5g	$ 178.00	2023-04-18
TRC	B683005-10g	5-\u200bBromo-\u200b3-\u200bchloro-\u200b2-\u200bhydroxypyridine	58236-70-7		10g	$ 316.00	2023-04-18
TRC	B683005-25g	5-\u200bBromo-\u200b3-\u200bchloro-\u200b2-\u200bhydroxypyridine	58236-70-7		25g	$ 684.00	2023-04-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GS633-20g	5-\u200bBromo-\u200b3-\u200bchloro-\u200b2-\u200bhydroxypyridine	58236-70-7	98%	20g	1374.0CNY	2021-08-05
Apollo Scientific	OR345375-5g	5-Bromo-3-chloro-2-hydroxypyridine	58236-70-7	98+%	5g	£48.00	2025-03-21
Apollo Scientific	OR345375-10g	5-Bromo-3-chloro-2-hydroxypyridine	58236-70-7	98%	10g	£101.00	2023-09-01
Apollo Scientific	OR345375-25g	5-Bromo-3-chloro-2-hydroxypyridine	58236-70-7	98+%	25g	£59.00	2025-02-20